60-46-8

Aminopentamide

In Stock

• CAS RN:
• 60-46-8

• Formula:
• C19H24N2O

• InChI:
• InChI=1S/C19H24N2O/c1-15(21(2)3)14-19(18(20)22,16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,15H,14H2,1-3H3,(H2,20,22)

• InChIKey:
• NARHAGIVSFTMIG-UHFFFAOYSA-N

• 4-(dimethylamino)-2,2-diphenylpentanamide is a diarylmethane.

2-Fluoroethanesulfonyl fluoride

Usually In Stock

• CAS RN:
• 460-46-8

• Formula:
• C2H4F2O2S

• InChI:
• InChI=1S/C2H4F2O2S/c3-1-2-7(4,5)6/h1-2H2

• InChIKey:
• ZKZVVDJBUKDJON-UHFFFAOYSA-N

• 2-Fluoroethanesulfonyl fluoride is a useful research compound. Its molecular formula is C2H4F2O2S and its molecular weight is 130.12 g/mol. The purity is usually 95%.

2,3,4,6,7,11b-Hexahydro-1H-pyrazino[2,1-a]isoquinoline dihydrochloride

In Stock

• CAS RN:
• 5260-46-8

• Formula:
• C12H18Cl2N2

• InChI:
• InChI=1S/C12H16N2.2ClH/c1-2-4-11-10(3-1)5-7-14-8-6-13-9-12(11)14;;/h1-4,12-13H,5-9H2;2*1H

• InChIKey:
• WPASCARMJJLMHJ-UHFFFAOYSA-N

• 2,3,4,6,7,11b-Hexahydro-1H-pyrazino[2,1-a]isoquinoline dihydrochloride is a useful research compound. Its molecular formula is C12H18Cl2N2 and its molecular weight is 261.19 g/mol. The purity is usually 95%.

3-Azidobenzaldehyde

In Stock

• CAS RN:
• 42460-46-8

• Formula:
• C7H5N3O

• InChI:
• InChI=1S/C7H5N3O/c8-10-9-7-3-1-2-6(4-7)5-11/h1-5H

• InChIKey:
• UCJDGRYGBYCWMS-UHFFFAOYSA-N

• 3-Azidobenzaldehyde is a useful research compound. Its molecular formula is C7H5N3O and its molecular weight is 147.137. The purity is usually 95%.

1H-Imidazole-1-ethanol, 2,4,5-trimethyl-

In Stock

• CAS RN:
• 26860-46-8

• Formula:
• C8H14N2O

• InChI:
• InChI=1S/C8H14N2O/c1-6-7(2)10(4-5-11)8(3)9-6/h11H,4-5H2,1-3H3

• InChIKey:
• FCCASFKLQWALKT-UHFFFAOYSA-N

• 1H-Imidazole-1-ethanol, 2,4,5-trimethyl- is a useful research compound. Its molecular formula is C8H14N2O and its molecular weight is 154.21 g/mol. The purity is usually 95%.

3-(1H-pyrazol-3-yl)aniline

In Stock

• CAS RN:
• 89260-46-8

• Formula:
• C9H9N3

• InChI:
• InChI=1S/C9H9N3/c10-8-3-1-2-7(6-8)9-4-5-11-12-9/h1-6H,10H2,(H,11,12)

• InChIKey:
• SXPNWQIDNWGAEB-UHFFFAOYSA-N

• 3-(1H-pyrazol-3-yl)aniline is a useful research compound. Its molecular formula is C9H9N3 and its molecular weight is 159.19 g/mol. The purity is usually 95%.

Bismuth dimethyldithiocarbamate

Usually In Stock

• CAS RN:
• 21260-46-8

• Formula:
• C9H18BiN3S6

• InChI:
• InChI=1S/3C3H7NS2.Bi/c3*1-4(2)3(5)6;/h3*1-2H3,(H,5,6);/q;;;+3/p-3

• InChIKey:
• USBHFGNOYVOTON-UHFFFAOYSA-K

• Bismuth dimethyldithiocarbamate is a useful research compound. Its molecular formula is C9H18BiN3S6 and its molecular weight is 569.6 g/mol. The purity is usually 95%.

Trioxilin A3

• CAS RN:
• 68860-46-8

• Formula:
• C20H34O5

• InChI:
• InChI=1S/C20H34O5/c1-2-3-4-5-6-10-13-18(22)19(23)16-15-17(21)12-9-7-8-11-14-20(24)25/h6-7,9-10,15-19,21-23H,2-5,8,11-14H2,1H3,(H,24,25)/b9-7-,10-6-,16-15+/t17?,18-,19+/m0/s1

• InChIKey:
• WPLPEZUSILBTGP-CIQDQOFUSA-N

• Trioxilin a3, also known as 8, 11, 12-teta, belongs to the class of organic compounds known as hydroxyeicosatrienoic acids. These are eicosanoic acids with an attached hydroxyl group and three CC double bonds. Thus, trioxilin A3 is considered to be an eicosanoid lipid molecule. Trioxilin a3 is considered to be a practically insoluble (in water) and relatively neutral molecule. Trioxilin a3 has been primarily detected in urine. Within the cell, trioxilin A3 is primarily located in the membrane (predicted from logP) and cytoplasm. Trioxilin a3 can be biosynthesized from (5Z, 9E, 14Z)-icosa-5, 9, 14-trienoic acid.
  Trioxilin A3 is a trioxilin having (5Z,9E,14Z) double bond configuration;  and 8-, (11R)- and (12S)-hydroxy substituents. It derives from a (5Z,9E,14Z)-icosa-5,9,14-trienoic acid. It is a conjugate acid of a trioxilin A3(1-).

2-chloro-N-(3-cyano-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridin-2-yl)benzamide

In Stock

• CAS RN:
• 864860-46-8

• Formula:
• C19H20ClN3OS

• InChI:
• InChI=1S/C19H20ClN3OS/c1-18(2)9-12-13(10-21)17(25-15(12)19(3,4)23-18)22-16(24)11-7-5-6-8-14(11)20/h5-8,23H,9H2,1-4H3,(H,22,24)

• InChIKey:
• GPKNPGKWPHXZCQ-UHFFFAOYSA-N

• 2-chloro-N-(3-cyano-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridin-2-yl)benzamide is a useful research compound. Its molecular formula is C19H20ClN3OS and its molecular weight is 373.9. The purity is usually 95%.

N-[(1R,2R)-2-amino-2,3-dihydro-1H-inden-1-yl]methanesulfonamide

• CAS RN:
• 403860-46-8

• Formula:
• C10H14N2O2S

• InChI:
• InChI=1S/C10H14N2O2S/c1-15(13,14)12-10-8-5-3-2-4-7(8)6-9(10)11/h2-5,9-10,12H,6,11H2,1H3/t9-,10-/m1/s1

• InChIKey:
• KTXYHWOVCSGHBD-NXEZZACHSA-N

• N-[(1R,2R)-2-amino-2,3-dihydro-1H-inden-1-yl]methanesulfonamide is a useful research compound. Its molecular formula is C10H14N2O2S and its molecular weight is 226.30 g/mol. The purity is usually 95%.

4'-(1,3-Dioxolan-2-YL)-2-fluorobenzophenone

In Stock

• CAS RN:
• 898760-46-8

• Formula:
• C16H13FO3

• InChI:
• InChI=1S/C16H13FO3/c17-14-4-2-1-3-13(14)15(18)11-5-7-12(8-6-11)16-19-9-10-20-16/h1-8,16H,9-10H2

• InChIKey:
• CXXAABNAFRPJLZ-UHFFFAOYSA-N

• 4'-(1,3-Dioxolan-2-YL)-2-fluorobenzophenone is a useful research compound. Its molecular formula is C16H13FO3 and its molecular weight is 272.27 g/mol. The purity is usually 95%.

4-Bromoquinoline-3-carboxylic acid

In Stock

• CAS RN:
• 1378260-46-8

• Formula:
• C10H6BrNO2

• InChI:
• InChI=1S/C10H6BrNO2/c11-9-6-3-1-2-4-8(6)12-5-7(9)10(13)14/h1-5H,(H,13,14)

• InChIKey:
• UJNDEXPHHAEYAU-UHFFFAOYSA-N

• 4-Bromoquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C10H6BrNO2 and its molecular weight is 252.06 g/mol. The purity is usually 95%.

3-(2,4-Dimethoxyphenyl)-5-(((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole

In Stock

• CAS RN:
• 1111260-46-8

• Formula:
• C23H22N4O4S

• InChI:
• InChI=1S/C23H22N4O4S/c1-4-30-16-7-5-15(6-8-16)19-11-12-22(26-25-19)32-14-21-24-23(27-31-21)18-10-9-17(28-2)13-20(18)29-3/h5-13H,4,14H2,1-3H3

• InChIKey:
• FIIJCHPRNNZIOH-UHFFFAOYSA-N

• 3-(2,4-Dimethoxyphenyl)-5-(((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C23H22N4O4S and its molecular weight is 450.51. The purity is usually 95%.

10-benzyl-2,3-dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione

In Stock

• CAS RN:
• 1093060-46-8

• Formula:
• C19H18N2O2

• InChI:
• InChI=1S/C19H18N2O2/c22-18-15-9-4-5-10-16(15)21(13-14-7-2-1-3-8-14)19(23)17-11-6-12-20(17)18/h1-5,7-10,17H,6,11-13H2

• InChIKey:
• MSMQFUOLWJINDH-UHFFFAOYSA-N

• 10-benzyl-2,3-dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione is a useful research compound. Its molecular formula is C19H18N2O2 and its molecular weight is 306.4 g/mol. The purity is usually 95%.

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-methylpentanamide

• CAS RN:
• 1030660-46-8

• Formula:
• C17H23N3O2

• InChI:
• InChI=1S/C17H23N3O2/c1-5-9-12(2)16(21)18-15-13(3)19(4)20(17(15)22)14-10-7-6-8-11-14/h6-8,10-12H,5,9H2,1-4H3,(H,18,21)

• InChIKey:
• WDFOFDQVYLENMO-UHFFFAOYSA-N

• N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-methylpentanamide is a useful research compound. Its molecular formula is C17H23N3O2 and its molecular weight is 301.4g/mol. The purity is usually 95%.

N-cyclopentyl-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide

In Stock

• CAS RN:
• 1242960-46-8

• Formula:
• C23H26N4O2S

• InChI:
• InChI=1S/C23H26N4O2S/c28-21(24-17-10-4-5-11-17)16-9-6-12-27(13-16)23-25-19-18(15-7-2-1-3-8-15)14-30-20(19)22(29)26-23/h1-3,7-8,14,16-17H,4-6,9-13H2,(H,24,28)(H,25,26,29)

• InChIKey:
• IJRLMGMDFQYWJQ-UHFFFAOYSA-N

• N-cyclopentyl-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C23H26N4O2S and its molecular weight is 422.55. The purity is usually 95%.

N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)cyclopropanecarboxamide

In Stock

• CAS RN:
• 1797860-46-8

• Formula:
• C12H17N3O2

• InChI:
• InChI=1S/C12H17N3O2/c1-15-11-4-5-17-7-9(11)10(14-15)6-13-12(16)8-2-3-8/h8H,2-7H2,1H3,(H,13,16)

• InChIKey:
• LONUSIJJPAXTJL-UHFFFAOYSA-N

• N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.287. The purity is usually 95%.